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Compound of Interest

Compound Name: Flindersine

Cat. No.: B191242 Get Quote

Essential Safety and Handling of Flindersine
For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of Flindersine in

a laboratory setting. The information herein is compiled to ensure the safety of all personnel

and to establish clear operational and disposal protocols. Given the absence of a

comprehensive Safety Data Sheet (SDS) specifically for Flindersine, the following

recommendations are based on the safety profiles of analogous compounds, namely quinoline

and the broader class of furoquinoline alkaloids. Flindersine is a furoquinoline alkaloid.[1] It is

imperative to handle this compound with a high degree of caution, assuming it may possess

hazards similar to related structures, which include potential carcinogenicity, toxicity, and

mutagenicity.[1][2][3]

Chemical and Physical Properties of Flindersine
A summary of the known chemical and physical properties of Flindersine is presented below.

This data is essential for understanding its behavior and for planning experimental work.
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Property Value Source

Molecular Formula C₁₄H₁₃NO₂ PubChem

Molecular Weight 227.26 g/mol PubChem[4]

IUPAC Name
2,2-dimethyl-6H-pyrano[3,2-

c]quinolin-5-one
PubChem[4]

Appearance
Not explicitly stated, handle as

a solid.
N/A

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

ChemFaces

Personal Protective Equipment (PPE) and
Engineering Controls
Due to the potential hazards associated with Flindersine, a stringent PPE and engineering

control regimen is mandatory. The following table outlines the minimum requirements for

handling this compound.
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PPE/Control Specification Rationale

Primary Engineering Control Chemical Fume Hood
To prevent inhalation of any

dusts or aerosols.

Hand Protection Nitrile Gloves

Provides a barrier against skin

contact.[2][5] Gloves must be

inspected before use and

disposed of after handling.

Eye Protection
Safety Goggles or a Face

Shield

To protect against splashes or

airborne particles.

Body Protection Fully buttoned Laboratory Coat
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If

weighing or generating dust, a

NIOSH-approved respirator

may be necessary.

To minimize inhalation

exposure.

Safe Handling and Operational Workflow
A systematic approach to handling Flindersine is critical to minimize exposure risk. The

following workflow diagram outlines the procedural steps from preparation to cleanup.
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Flindersine Handling Workflow

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Verify Fume Hood Function

Gather All Necessary Materials

Weigh Flindersine in Fume Hood

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Work Surfaces

Dispose of Waste in Designated Containers

Remove PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Flindersine.
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and decisive action is required.

Emergency Scenario Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing.

Eye Contact

Flush eyes with water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.

Inhalation
Move to fresh air. If breathing is difficult,

administer oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Minor Spill

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. Clean the spill area with a suitable

decontaminating solution.

Major Spill
Evacuate the area and notify the appropriate

safety personnel.

Disposal Plan
All waste materials contaminated with Flindersine must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a clearly labeled, sealed container.

Dispose of as hazardous chemical waste.

Liquid Waste

Collect in a labeled, sealed, and appropriate

solvent waste container. Do not pour down the

drain.

Contaminated PPE Dispose of as solid hazardous waste.

Logical Relationship for Safety Protocol
The following diagram illustrates the hierarchical approach to ensuring safety when working

with Flindersine, starting with the most effective control measures.

Safety Protocol Hierarchy

Elimination/Substitution
(If Possible)

Engineering Controls
(Fume Hood)

Most Effective

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective
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Caption: Hierarchy of controls for mitigating Flindersine exposure.

Disclaimer: The information provided in this document is intended as a guide for trained

professionals and is based on the properties of analogous compounds. It is not a substitute for

a formal risk assessment. Always consult with your institution's environmental health and safety

department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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